Cas no 1806851-98-8 (Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806851-98-8
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4806583
• Update Time: 2025-07-01

Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9BrF2N2O2/c1-18-10(17)3-6-2-7(11(13)14)8(5-15)9(4-12)16-6/h2,11H,3-4H2,1H3
• InChI Key： XHJPGGKSMHOOIR-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C(C(F)F)=CC(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate

Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1806851-98-8)

The compound Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1806851-98-8) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique properties and potential applications. The molecule's structure is characterized by a pyridine ring substituted with various groups, including a methyl acetate group, a bromomethyl group, a cyano group, and a difluoromethyl group. These substituents contribute to the compound's reactivity, stability, and electronic properties.

The methyl acetate group at position 6 of the pyridine ring introduces an ester functionality, which can participate in various chemical reactions such as nucleophilic acyl substitution. The bromomethyl group at position 2 adds a halogenated alkyl chain, enhancing the molecule's potential for undergoing elimination or substitution reactions. The cyano group at position 3 imparts strong electron-withdrawing effects, which can influence the reactivity of neighboring groups and stabilize certain transition states during reactions. Additionally, the difluoromethyl group at position 4 introduces fluorine atoms, which are known for their unique electronic effects and can significantly alter the physical and chemical properties of the molecule.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and development. For instance, researchers have explored the use of similar pyridine derivatives as scaffolds for designing bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. The presence of multiple reactive groups in Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate makes it an ideal candidate for further functionalization and optimization in medicinal chemistry pipelines.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. For example, the pyridine ring can be synthesized via cyclization reactions using appropriate precursors. Subsequent substitution reactions can introduce the desired substituents at specific positions on the ring. The use of modern techniques such as microwave-assisted synthesis or catalytic methods has further streamlined the production process, ensuring higher yields and better purity.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. By strategically modifying its substituents or incorporating it into larger frameworks, chemists can create novel compounds with enhanced biological activity or improved pharmacokinetic profiles. For instance, replacing the methyl acetate group with other ester functionalities could lead to derivatives with different solubility or metabolic properties.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds with greater accuracy. By employing density functional theory (DFT) calculations or molecular docking studies, scientists can gain insights into how this compound interacts with biological targets or participates in chemical transformations under various conditions.

In conclusion, Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1806851-98-8) represents a versatile building block in organic synthesis with immense potential for further exploration and application across multiple disciplines. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.